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Compound of Interest

Compound Name: 4-Methoxybenzenethiol

Cat. No.: B147237 Get Quote

An In-depth Technical Guide to the Health and Safety of 4-Methoxybenzenethiol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for 4-Methoxybenzenethiol
(CAS No. 696-63-9), a common reagent in organic synthesis. Due to its hazardous properties

and strong odor, strict adherence to safety protocols is essential. This document outlines the

substance's properties, hazards, and detailed procedures for safe handling, storage, and

disposal.

Chemical and Physical Properties
4-Methoxybenzenethiol, also known as 4-methoxythiophenol or 4-mercaptoanisole, is a

colorless to light yellow liquid.[1] It is characterized by a strong, unpleasant odor typical of

thiols.[2] Its key physical and chemical properties are summarized below.
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Property Value Source(s)

Molecular Formula C₇H₈OS [3][4][5]

Molecular Weight 140.20 g/mol [2][4][5]

Appearance
Clear, colorless to light yellow

liquid
[1]

Density 1.14 g/mL at 25 °C [1][3]

Boiling Point 100-103 °C at 13 mmHg [1][3]

Flash Point 96 °C / 204.8 °F [4]

Water Solubility
Insoluble / Not miscible or

difficult to mix
[1][3][4]

Solubility

Soluble in organic solvents like

ethanol, methanol, and

acetone

[2]

Refractive Index (n20/D) 1.5831 [1][3]

Hazard Identification and GHS Classification
4-Methoxybenzenethiol is classified as a hazardous substance. It is harmful if swallowed,

inhaled, or in contact with skin, and causes significant irritation to skin and eyes.[5][6][7] It may

also cause respiratory irritation.[5][7]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Source(s):[4][5][6][7]

Toxicological Summary
The primary toxicological concerns are acute toxicity upon exposure through oral, dermal, or

inhalation routes, and its irritant properties.[5][6] While classified under GHS Category 4 for

acute toxicity, specific quantitative data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal

Concentration, 50%) values are not readily available in the reviewed literature.[7] The

toxicological properties have not been fully investigated.[6]

Experimental Protocols and Workflows
Chemical Risk Assessment Workflow
A systematic risk assessment must be performed before handling 4-Methoxybenzenethiol.[8]

[9] This involves identifying hazards, assessing exposure potential, and implementing robust

control measures to mitigate risks.[1][10]
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Risk Assessment Process

Step 1: Identify Hazards
- Review SDS for 4-Methoxybenzenethiol

- Note toxicity, irritation, stench

Step 2: Assess Process Risks
- Evaluate scale, temperature, pressure
- Identify potential for aerosol generation

Step 3: Evaluate Exposure Potential
- Who could be exposed?

- What are the routes (inhalation, dermal)?

Step 4: Determine Control Measures
(Hierarchy of Controls)

Step 5: Implement Controls
- Engineering (Fume Hood)

- Administrative (SOPs, Training)
- PPE (Gloves, Goggles)

Step 6: Review and Refine
- Monitor effectiveness of controls
- Update assessment as needed

Click to download full resolution via product page

Caption: A workflow for conducting a chemical risk assessment.
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Standard Protocol for Handling 4-Methoxybenzenethiol
Due to its stench and air sensitivity, this compound must be handled in a closed or isolated

system within a certified chemical fume hood.[11] An inert atmosphere (e.g., nitrogen or argon)

is recommended for storage and during reactions to prevent oxidation.[6]
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A. Preparation Phase

B. Handling & Reaction Phase

C. Work-up & Cleanup Phase

Don appropriate PPE
(Nitrile gloves, safety goggles, lab coat)

Work exclusively in a
certified chemical fume hood

Prepare 1:1 bleach-water bath
for glassware decontamination

Set up reaction apparatus with
exhaust leading to a bleach trap

Handle compound under inert
atmosphere (e.g., Argon)

Perform transfers carefully
to minimize spills or aerosols

Run reaction, ensuring all off-gases
bubble through the bleach trap

Conduct work-up in fume hood

Immediately place all contaminated
glassware in bleach bath to soak

overnight (~14 hours)

Segregate liquid and solid
waste into labeled hazardous

waste containers
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Minor Spill Response Major Spill Response

rect_node Spill Occurs

Assess Spill Size
& Immediate Danger

Minor Spill?

Notify others in the lab

Yes

Evacuate the immediate area

No / Unsure

Contain spill with absorbent
(vermiculite, sand)

Collect residue into a sealed,
labeled hazardous waste container

Decontaminate area with
1:1 bleach solution, then soap & water

Alert supervisor and call
emergency services / EH&S

Prevent entry to the area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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